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Compound of Interest

Compound Name: KC-11

Cat. No.: B1192999

For Use by Researchers, Scientists, and Drug Development Professionals.

Disclaimer: YK-11 is a research chemical intended for laboratory use only. It has not been
approved for human consumption.[1] The toxicological properties have not been fully
investigated, and appropriate safety precautions must be taken at all times.

Introduction to YK-11

YK-11 is a synthetic, steroidal selective androgen receptor modulator (SARM).[1] Structurally
derived from dihydrotestosterone (DHT), it is distinguished from most non-steroidal SARMs.[1]
YK-11 functions as a partial agonist of the androgen receptor (AR).[1] Its primary mechanism
for promoting potent anabolic effects in preclinical studies is through a significant increase in
the expression of follistatin, a powerful inhibitor of myostatin, which is a protein that suppresses
muscle growth.[1][2][3] Research has also indicated its role in activating the Akt signaling
pathway, which is a key regulator of bone growth.[4][5] These application notes provide
essential guidelines for the proper storage, handling, and use of YK-11 in a research setting.

Physicochemical Properties

Understanding the fundamental properties of YK-11 is crucial for its correct handling and use in
experiments.
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Property

Value

Reference

IUPAC Name

Methyl (2E)-2-
[(BR,9S,10R,13S,14S5,17S)-2"-
methoxy-2',13-dimethyl-3-
oxospiro[1,2,6,7,8,9,10,11,12,1
4,15,16-
dodecahydrocyclopenta[a]phe
nanthrene-17,5'-1,3-

dioxolane]-4'-ylidene]acetate

[1]

CAS Number

1370003-76-1

[1]

Molecular Formula

C25H3406

[1]

Molar Mass 430.541 g-mol~? [1]
Structure Synthetic Steroidal [1]
Solubility Polyglycols [6]
Purity >99% (Typical) [6]

Storage and Stability

Proper storage is critical to maintain the integrity and stability of YK-11. Inconsistent storage

can lead to degradation of the compound, affecting experimental reproducibility and validity.

Recommended Storage Conditions

Researchers should always consult the certificate of analysis and supplier-specific storage

recommendations. The following table summarizes general guidelines.
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Temperatur . Atmospher  Additional
Form Duration Reference
e e Notes
Protect from
moisture.
) Dry, dark
Solid Powder  20°C Up to 3 years Keep [6]
place )
container
tightly sealed.
i Minimize
Stock Uptol Tightly sealed
) -20°C ) freeze-thaw [7]
Solution month vial
cycles.
i Preferred for
Stock Upto6 Tightly sealed
] -80°C ] long-term [7]
Solution months vial

storage.

Workflow for Compound Receipt and Storage
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Receiving and Storage Workflow
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Prepare Stock Solution?

Store Solid Powder Store Stock Solution

(See Table 3.1) (See Table 3.1)
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Caption: Workflow for receiving and storing YK-11.

Handling and Safety Protocols

Given that YK-11 is an experimental compound with an incomplete safety profile, all handling
must be performed with caution, adhering to standard laboratory safety practices for hazardous
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chemicals.

Risk Assessment

A thorough risk assessment should be conducted before handling YK-11.[8] This involves
identifying potential hazards and implementing control measures to minimize risk.

General Risk Assessment Workflow

General Risk Assessment Workflow

Identify Hazards

(e.g., Inhalation, Skin Contact)

Assess Risks
(Likelihood & Severity)

Implement Control Measures
(PPE, Fume Hood)

Record & Review
(Update as needed)

Click to download full resolution via product page

Caption: General risk assessment workflow.

Personal Protective Equipment (PPE)

The following PPE should be worn at all times when handling YK-11 powder or solutions.
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Equipment Specification Purpose
Gloves Nitrile, chemical-resistant Prevent skin contact.
) Safety glasses with side Protect eyes from splashes or
Eye Protection _ _ _
shields or goggles airborne particles.
Lab Coat Standard laboratory coat Protect skin and clothing.

) - ) Prevent inhalation of powder. A
, _ Use in a certified chemical , o
Respiratory Protection respirator may be required if a
fume hood ] ]
fume hood is not available.

Spill and Waste Disposal

o Spills: In case of a spill, decontaminate the area using an appropriate method. Absorb liquid
spills with inert material. For powder spills, carefully sweep or vacuum, avoiding dust
generation.

e Waste: Dispose of YK-11 waste and contaminated materials in accordance with local, state,
and federal regulations for chemical waste.

Preparation of Stock Solutions

YK-11 is typically dissolved in an organic solvent for in vitro experiments.

Protocol for 10 mM Stock Solution in DMSO

o Calculate Mass: Determine the required mass of YK-11 powder.
o Formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molar Mass ( g/mol )

o Example (for 1 mL of 10 mM stock): 10 mmol/L x 0.001 L x 430.54 g/mol = 0.004305 g =
4.31 mg

o Weighing: Accurately weigh the calculated mass of YK-11 powder in a fume hood.

» Dissolution: Add the powder to a sterile microcentrifuge tube or vial. Add the calculated
volume of high-purity DMSO.
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» Solubilization: Vortex the solution vigorously. To aid solubility, the tube can be gently warmed
to 37°C or placed in an ultrasonic bath for a short period.[7]

o Storage: Once fully dissolved, the stock solution should be aliquoted into smaller volumes to
avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.[7]

In Vitro Experimental Protocols

YK-11 has been studied in vitro for its effects on muscle and bone cells.[9][10] The following
are example protocols based on published research.

Myogenic Differentiation Assay in C2C12 Myoblasts

This protocol is designed to assess the effect of YK-11 on muscle cell differentiation.[3]

Cell Culture: Culture C2C12 myoblasts in Growth Medium (GM), typically DMEM with 10%
Fetal Bovine Serum (FBS).

o Seeding: Seed cells in multi-well plates at a density that allows them to reach ~80-90%
confluency.

« Differentiation Induction: Once confluent, switch the medium to Differentiation Medium (DM),
typically DMEM with 2% horse serum.

o Treatment: Add YK-11 (from a stock solution) to the DM to achieve the final desired
concentration. A vehicle control (e.g., DMSO) must be run in parallel.

 Incubation: Incubate cells for the desired time period (e.g., 2-4 days), replacing the medium
with fresh treatment medium as needed.

e Analysis: Assess myogenic differentiation by methods such as immunofluorescence for
Myosin Heavy Chain (MyHC), or gPCR/Western blot for myogenic regulatory factors (MyoD,
Myf5, myogenin).[3][9]

Osteoblast Proliferation and Differentiation Assay in
MC3T3-E1 Cells

This protocol assesses the osteogenic properties of YK-11.[5][10]
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e Cell Culture: Culture MC3T3-E1 pre-osteoblastic cells in an appropriate medium, such as
Alpha-MEM with 10% FBS.

e Treatment: Treat cells with YK-11 at the desired concentration.

» Proliferation Analysis: Assess cell proliferation after a set time (e.g., 24-72 hours) using
methods like MTT assay or cell counting.

 Differentiation Analysis: To assess differentiation, culture cells in osteogenic induction
medium containing YK-11 for a longer period (e.g., 7-14 days).

e Analysis: Measure markers of osteoblast differentiation, such as alkaline phosphatase (ALP)
activity or mineralization (e.g., Alizarin Red staining).[5][10] Gene expression of markers like
osteocalcin can also be quantified via gPCR.[9]

MC3T3-E1

Parameter C2C12 Myogenesis . Reference
Osteogenesis

] MC3T3-E1
Cell Line C2C12 Myoblasts [31[5]
Osteoblasts
Treatment
) 500 nM 0.5 uM (500 nM) [31[5]
Concentration

] 15 min (for Akt) / 14
Treatment Duration 2 days (for MyHC) [31[5][10]
days (for markers)

) ) MyHC, MyoD, Myf5 Akt phosphorylation,
Primary Endpoint ) o [3][5]
expression ALP activity

General Workflow for In Vitro Assays
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Typical In Vitro Cell-Based Assay Workflow

Culture & Seed Cells

y

Prepare Treatment Media
(YK-11 & Controls)

Apply Treatment

Incubate
(Specified Duration)

Harvest Cells / Fix for Staining

l

Perform Assay
(e.qg., gPCR, Western, Staining)

Data Analysis
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YK-11 Signaling: Non-Genomic AR-Akt Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemical]. BenchChem, [2025]. [Online PDF]. Available at:
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chemical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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